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Compound of Interest

Compound Name:
(1S,2R)-Tranylcypromine

hydrochloride

Cat. No.: B1147964 Get Quote

(1S,2R)-Tranylcypromine hydrochloride, a potent antidepressant agent, is a versatile

molecule in scientific research due to its role as an irreversible inhibitor of both Lysine-Specific

Demethylase 1 (LSD1) and Monoamine Oxidase (MAO).[1][2] Proper preparation of stock

solutions is critical for accurate and reproducible experimental results. This document provides

detailed application notes and protocols for the preparation of (1S,2R)-Tranylcypromine
hydrochloride stock solutions for use by researchers, scientists, and drug development

professionals.

Chemical Properties
Property Value

Chemical Name (1S,2R)-Tranylcypromine hydrochloride

Synonyms (1S,2R)-SKF 385 hydrochloride

CAS Number 4548-34-9[1]

Molecular Formula C₉H₁₂ClN[1]

Molecular Weight 169.65 g/mol [1]

Solubility Data
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(1S,2R)-Tranylcypromine hydrochloride is soluble in a variety of solvents. The choice of

solvent will depend on the specific experimental application. For cell culture applications,

Dimethyl Sulfoxide (DMSO) is a common choice, as it is miscible with culture media. However,

care must be taken to ensure the final DMSO concentration is not toxic to the cells. For other

applications, aqueous solutions can be prepared. It is important to note that solubility can be

affected by factors such as temperature and pH.

Solvent Maximum Concentration

Water 100 mM

DMSO 100 mM

Ethanol 25 mM

PBS (pH 7.2) 11 mM

DMF 3 mg/mL

Note: Sonication may be required to fully dissolve the compound in some solvents.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
This protocol describes the preparation of a 100 mM stock solution of (1S,2R)-
Tranylcypromine hydrochloride in DMSO.

Materials:

(1S,2R)-Tranylcypromine hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes

Procedure:

Weighing the Compound: Accurately weigh a precise amount of (1S,2R)-Tranylcypromine
hydrochloride powder using a calibrated analytical balance. For example, to prepare 1 mL

of a 100 mM stock solution, weigh out 16.965 mg of the compound.

Adding Solvent: Add the appropriate volume of anhydrous DMSO to the weighed compound.

For a 100 mM solution, if you weighed 16.965 mg, add 1 mL of DMSO.

Dissolving the Compound: Vortex the solution until the compound is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or vials to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage or -80°C for long-term storage. When stored properly, the stock

solution in DMSO is stable for up to 6 months at -80°C and 1 month at -20°C.[3]

Protocol 2: Preparation of a 10 mM Stock Solution in
Sterile Water
This protocol describes the preparation of a 10 mM stock solution of (1S,2R)-Tranylcypromine
hydrochloride in sterile water.

Materials:

(1S,2R)-Tranylcypromine hydrochloride powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes

0.22 µm sterile syringe filter

Procedure:

Weighing the Compound: Weigh out the desired amount of (1S,2R)-Tranylcypromine
hydrochloride powder. To prepare 1 mL of a 10 mM stock solution, weigh 1.6965 mg.

Adding Solvent: Add the calculated volume of sterile water to the powder. For a 10 mM

solution with 1.6965 mg of compound, add 1 mL of sterile water.

Dissolving the Compound: Vortex the solution thoroughly until the compound is fully

dissolved.

Sterile Filtration: To ensure sterility for cell culture or other sensitive applications, filter the

solution through a 0.22 µm sterile syringe filter into a new sterile tube.

Aliquoting and Storage: Dispense the sterile stock solution into single-use aliquots and store

at -20°C or -80°C. Aqueous stock solutions are generally less stable than DMSO stocks and

should be used promptly after preparation.

Mechanism of Action and Signaling Pathways
(1S,2R)-Tranylcypromine hydrochloride exerts its biological effects primarily through the

irreversible inhibition of two key enzyme families: Lysine-Specific Demethylase 1 (LSD1) and

Monoamine Oxidases (MAO-A and MAO-B).[3][4]

LSD1 Inhibition: LSD1 is a histone demethylase that removes methyl groups from histone H3

at lysine 4 (H3K4) and lysine 9 (H3K9). By inhibiting LSD1, tranylcypromine prevents the

demethylation of these histone residues, leading to alterations in chromatin structure and

gene expression. This epigenetic modification plays a crucial role in cellular processes such

as differentiation and proliferation.[4][5]

MAO Inhibition: MAOs are enzymes responsible for the degradation of monoamine

neurotransmitters such as serotonin, norepinephrine, and dopamine in the brain.[3]
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Tranylcypromine irreversibly inhibits both MAO-A and MAO-B, leading to an increase in the

synaptic levels of these neurotransmitters. This is the primary mechanism behind its

antidepressant effects.[2][3]

Experimental Workflow: Stock Solution Preparation

Preparation Handling & Storage
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hydrochloride powder

Add appropriate
solvent (e.g., DMSO, Water)
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single-use volumes Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing (1S,2R)-Tranylcypromine hydrochloride stock solutions.

Caption: Dual inhibitory mechanism of Tranylcypromine on LSD1 and MAO pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1147964#preparation-of-1s-2r-
tranylcypromine-hydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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